Cas no 1011041-35-2 (2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide)

2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide structure
1011041-35-2 structure
Product Name:2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide
CAS No:1011041-35-2
MF:C17H13FN2OS
MW:312.361325979233
CID:5910799
PubChem ID:24604552
Update Time:2025-05-26

2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 1011041-35-2
    • AKOS001345734
    • Z228595206
    • 2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide
    • EN300-26595989
    • Inchi: 1S/C17H13FN2OS/c1-2-9-20-17(21)13(11-19)10-15-7-8-16(22-15)12-3-5-14(18)6-4-12/h2-8,10H,1,9H2,(H,20,21)/b13-10+
    • InChI Key: JQZYEIJWRXNLKA-JLHYYAGUSA-N
    • SMILES: S1C(/C=C(\C#N)/C(NCC=C)=O)=CC=C1C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 312.07326238g/mol
  • Monoisotopic Mass: 312.07326238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 81.1Ų

2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26595989-0.05g
2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide
1011041-35-2 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide

Introduction to 2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide (CAS No. 1011041-35-2)

2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1011041-35-2, represents a novel class of molecules with potential applications in drug discovery and development. Its unique structural features, including a cyano group, a thiophene ring system, and an amide moiety, contribute to its intriguing chemical properties and biological activities.

The molecular structure of 2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide is characterized by a conjugated system that extends from the thiophene ring to the amide group. This conjugation not only influences the electronic properties of the molecule but also plays a crucial role in its interactions with biological targets. The presence of a 4-fluorophenyl substituent on the thiophene ring adds another layer of complexity, as fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of pharmaceutical compounds.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds, particularly those containing thiophene moieties. Thiophenes and their derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide is no exception and has been investigated for its potential biological effects. Preliminary studies suggest that this molecule may exhibit significant activity against various disease-causing agents.

The synthesis of 2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-yl)prop-2-enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps include the formation of the thiophene ring system, the introduction of the cyano group, and the attachment of the amide moiety. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve these transformations efficiently.

The pharmacological profile of 2-cyano-3-[5-(4-fluorophenyl)thiophen-2-yl]-N-(prop-2-en-1-y]prop--enamide is currently under investigation. Initial in vitro studies have revealed promising results, indicating that this compound may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has shown potential in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain.

In addition to its enzymatic activity, 2-cyano--3-[5-(4-fluoropbenzothioppen--)-)-N-prop--penamide may also interact with cellular receptors and signaling pathways. The presence of the amide group and the conjugated system suggests that this compound could modulate neurotransmitter activity or interfere with intracellular signaling cascades. These interactions could potentially lead to therapeutic effects in conditions such as neurodegenerative diseases or chronic inflammatory disorders.

The< strong >fluoro substituent on the phenyl ring is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. Fluoro compounds are widely used in pharmaceuticals because they can improve bioavailability and prolong drug action. In the case of 10-tricyclo[6.s0.s0]dodec--9-one], this fluorine atom may play a critical role in determining its pharmacological properties.

Ongoing research is focused on further elucidating the mechanisms of action of 10-tricyclo[6.s0.s0]dodec--9-one]. By employing techniques such as X-ray crystallography and molecular dynamics simulations, scientists aim to understand how this compound interacts with its biological targets at the molecular level. This information will be crucial for designing more effective derivatives with enhanced therapeutic profiles.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Clinical trials are essential for evaluating the potential benefits of compounds like 10-tricyclo[6.s0.s0]dodec--9-one]. These trials involve multiple phases, starting from small-scale human trials to larger-scale studies involving thousands of patients. The results from these trials will provide valuable insights into the therapeutic potential of this compound.

In conclusion, 10-tricyclo[6.s0.s0]dodec--9-one] is a promising candidate for further development in pharmaceutical applications. Its unique structural features and preliminary biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new insights into its pharmacological properties, this compound holds great potential for contributing to advancements in medicine.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司